Cas no 761440-75-9 (2-Methoxy-4-(4-(4-methylpiperazin-1-yl)piperidin-1-yl)aniline)

• Product Name: 2-Methoxy-4-(4-(4-methylpiperazin-1-yl)piperidin-1-yl)aniline
• CAS No: 761440-75-9
• MF: C₁₇H₂₈N₄O
• MW: 304.430423736572
• MDL: MFCD12827955
• CID: 835578
• PubChem ID: 45789991
• Update Time: 2025-11-06

2-Methoxy-4-(4-(4-methylpiperazin-1-yl)piperidin-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-(4-(4-methylpiperazin-1-yl)piperidin-1-yl)aniline
• [2-Methoxy-4-[4-(4-methylpiperazin-1-yl)piperidin-1-yl]phenyl]amine
• 2-Methoxy-4-[4-(4-methylpiperazin-1-yl)piperidin-1-yl]aniline
• 2-methoxy-4-(4-(4-methylpiperazin-1-yl)piperidin-1-yl)benzenamine
• 2-methoxy-4-[4-(4-methyl-1-piperazinyl)-1-piperidinyl]-Benzenamine
• RW4026
• Benzenamine, 2-methoxy-4-[4-(4-methyl-1-piperazinyl)-1-piperidinyl]-
• WDQZQPCYVLHWRA-UHFFFAOYSA-N
• BCP00171
• AMY4705
• MFCD12827955
• SCHEMBL517468
• 2-Methoxy-4-[4-(4-methyl-piperazin-1-yl)-piperidin-1-yl]-phenylamine
• 761440-75-9
• AKOS015851840
• DS-12903
• A15795
• DTXSID70672152
• CS-M0379
• FT-0649446
• SB17989
• SY102207
• AC-29965
• 2-Methoxy-4-[4-(4-methylpiperazin-1-yl)piperidin-1-yl]aniline, AldrichCPR
• 2-methoxy-4-(4-(4-methylpiperazin-1-yl)piperidin-1-yl)benzenamine;2-Methoxy-4-(4-(4-methylpiperazin-1-yl)piperidin-1-yl)aniline
• 2-Methoxy-4-[4-(4-methyl-1-piperazinyl)-1-piperidyl]aniline
• 2-methoxy-4-[4-(4-methylpiperazin-1-yl)-1-piperidyl]aniline

• MDL： MFCD12827955
• Inchi： 1S/C17H28N4O/c1-19-9-11-21(12-10-19)14-5-7-20(8-6-14)15-3-4-16(18)17(13-15)22-2/h3-4,13-14H,5-12,18H2,1-2H3
• InChI Key： WDQZQPCYVLHWRA-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)N1CCC(CC1)N1CCN(C)CC1)N

Computed Properties

• Exact Mass: 304.22600
• Monoisotopic Mass: 304.22631153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45
• XLogP3: 1.7

Experimental Properties

• Boiling Point: 479.3°C at 760 mmHg
• PSA: 44.97000
• LogP: 2.01560

2-Methoxy-4-(4-(4-methylpiperazin-1-yl)piperidin-1-yl)aniline Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 2-Methoxy-4-(4-(4-methylpiperazin-1-yl)piperidin-1-yl)aniline

Comprehensive Overview of 2-Methoxy-4-(4-(4-methylpiperazin-1-yl)piperidin-1-yl)aniline (CAS No. 761440-75-9)

The compound 2-Methoxy-4-(4-(4-methylpiperazin-1-yl)piperidin-1-yl)aniline (CAS No. 761440-75-9) is a structurally complex organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique combination of methoxy, aniline, and piperazine-piperidine moieties makes it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot topics in modern medicinal chemistry.

One of the most searched questions about this compound revolves around its synthetic route and mechanism of action. The presence of both piperazine and piperidine rings suggests its potential as a central nervous system (CNS) active agent, aligning with current trends in neuroscience research. Additionally, its aniline derivative structure is often associated with dye chemistry and photostability, making it relevant for materials science applications.

From a pharmacokinetics perspective, the 2-methoxy group enhances lipophilicity, which is critical for blood-brain barrier penetration—a key focus area in neurodegenerative disease research. The 4-methylpiperazin-1-yl fragment is frequently explored in anticancer drug design, as evidenced by its prevalence in FDA-approved kinase inhibitors. This dual functionality positions CAS No. 761440-75-9 as a compelling subject for structure-activity relationship (SAR) studies.

Recent publications highlight its utility in high-throughput screening (HTS) libraries, where its privileged scaffold architecture enables rapid hit identification. The compound’s molecular weight (349.47 g/mol) and hydrogen bond acceptors/donors comply with Lipinski’s Rule of Five, further validating its drug-like properties. These features align with industry demands for fragment-based drug discovery (FBDD) and computational chemistry approaches.

Environmental and green chemistry considerations are also emerging as search trends for this compound. Its potential biodegradability and low ecotoxicity profile make it suitable for sustainable manufacturing processes. Analytical methods such as HPLC, NMR, and LC-MS are commonly employed for its characterization, addressing another frequent query about quality control protocols.

In summary, 2-Methoxy-4-(4-(4-methylpiperazin-1-yl)piperidin-1-yl)aniline represents a multifaceted chemical entity with applications spanning drug development, materials science, and biochemical research. Its structural complexity and functional diversity continue to inspire innovations across multiple scientific disciplines.